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Compound of Interest

Compound Name: 4-Bromotetrahydropyran

Cat. No.: B1281988

This guide provides critical safety protocols and logistical information for the handling of 4-
Bromotetrahydropyran (CAS No. 25637-16-5). The following procedures are designed for
researchers, scientists, and drug development professionals to minimize risk and ensure
research integrity.

Chemical Identifier and Properties:

Property Value

CAS Number 25637-16-5

Molecular Formula C5H9BroO

Molecular Weight 165.03 g/mol [1]

Appearance Colorless to pale yellow liquid[2]
Density 1.467 g/cm3 at 25 °CJ[3]

Boiling Point 177.986 °C at 760 mmHg[3][4]
Flash Point 71.1 °C (160.0 °F) - closed cup
Vapor Pressure 1.366 mmHg at 25°CJ[3][4]

Hazard Identification and GHS Classification:
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4-Bromotetrahydropyran is classified as a hazardous substance. All personnel must be
aware of the following GHS classifications and precautionary measures.

Hazard Class GHS Classification  Signal Word Hazard Statements
Skin ) H315: Causes skin
) o Category 2 Warning L
Corrosion/Irritation irritation[1][3]
Serious Eye ) H319: Causes serious
o Category 2A Warning o

Damage/Irritation eye irritation[1][3]
Specific Target Organ H335: May cause

. Category 3 . : N
Toxicity (Single ] Warning respiratory irritation[1]

(Respiratory system)

Exposure) [3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The minimum required PPE for handling 4-
Bromotetrahydropyran is outlined below.

PPE Category Minimum Requirement Specifications

Nitrile or neoprene gloves are
recommended. Inspect for

Hand Protection Chemical-resistant gloves
tears or punctures before use.

[5]

o A face shield may be required
) Safety glasses with side ) ) S
Eye and Face Protection ] for operations with a high risk
shields or goggles )
of splashing.[5][6]

A disposable gown is
. . recommended for procedures
Skin and Body Protection Laboratory coat ] ] ]
with a higher risk of

contamination.[5]

] Use a NIOSH-approved
Not generally required for ) ] ]
_ _ oo respirator if vapors or mists are
Respiratory Protection small quantities in a well- ) o
] generated or if working in a
ventilated area. )
poorly ventilated area.[5]
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Operational Plan: Step-by-Step Handling Procedures

Adherence to the following procedural workflow is mandatory to ensure personnel safety and
prevent contamination.

1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is used for all handling procedures.

» Verify that an emergency eyewash station and safety shower are accessible and operational.
o Prepare all necessary equipment and reagents before handling the compound.

o Ensure proper waste containers are labeled and readily available.

2. Weighing and Solution Preparation:

e Use a clean, dedicated spatula and weigh boat within the chemical fume hood.

o Handle the liquid carefully to minimize the generation of aerosols or splashes.

o When preparing solutions, slowly add the 4-Bromotetrahydropyran to the solvent to avoid
splashing.

3. Experimental Use:

o Keep the container tightly closed when not in use to prevent the release of vapors.[4]
e Maintain a clean and organized workspace to minimize the risk of spills.

e Avoid contact with skin, eyes, and clothing.[4]

4. Post-Handling and Cleanup:

o Decontaminate all surfaces and equipment used in the procedure.

* Remove and dispose of contaminated PPE according to the disposal plan.

o Wash hands thoroughly with soap and water after handling is complete.
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Emergency Procedures and First Aid

Exposure Route First Aid Measures

Move the affected person to fresh air. If they are
Inhalation not breathing, give artificial respiration. Seek

medical attention if you feel unwell.[4][5]

Remove contaminated clothing and wash the
affected area with plenty of soap and water. If

Skin Contact L : ;
skin irritation occurs, seek medical attention.[4]

[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) )

do. Continue rinsing. Immediately call a poison

control center or seek medical attention.[3][4]

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
Ingestion unconscious person. Call a poison control

center or seek immediate medical attention.[5]

[7]

Disposal Plan

All waste containing 4-Bromotetrahydropyran must be considered hazardous.

o Contaminated Materials: Used gloves, weigh boats, and other contaminated disposable
materials should be collected in a designated, sealed hazardous waste container.

» Liquid Waste: Unused or waste solutions of 4-Bromotetrahydropyran should be collected in
a clearly labeled, sealed container for hazardous chemical waste.

o Disposal: All waste must be disposed of in accordance with local, state, and federal
regulations.[4] Contact your institution's environmental health and safety department for
specific disposal procedures.
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Bromotetrahydropyran

Preparation & Engineering Controls

Verify Safety Measures

Don Appropriate PPE

Proceed with Caution

Handling & Experimental Use
(Weighing, Solution Prep)

After Experiment In Case of Spill/Exposure

Cleanup & Decontamination

Emergency Procedures

Waste Disposal

Click to download full resolution via product page

Caption: Standard workflow for handling 4-Bromotetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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